Cas no 120785-95-7 ((2S)-3-Mercapto-1,2-propanediol)

(2S)-3-Mercapto-1,2-propanediol structure
120785-95-7 structure
Product Name:(2S)-3-Mercapto-1,2-propanediol
CAS No:120785-95-7
MF:C3H8O2S
MW:108.159420013428
CID:139103
PubChem ID:6989207
Update Time:2025-08-05

(2S)-3-Mercapto-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-mercapto-, (2S)-
    • (S)-1-MERCAPTOGLYCEROL
    • (S)-3-Mercapto-1,2-propanediol
    • (2S)-3-Mercapto-1,2-propanediol
    • 1,2-Propanediol, 3-mercapto-, (2S)-
    • Inchi: 1S/C3H8O2S/c4-1-3(5)2-6/h3-6H,1-2H2/t3-/m0/s1
    • InChI Key: PJUIMOJAAPLTRJ-VKHMYHEASA-N
    • SMILES: C(O)[C@H](O)CS

Computed Properties

  • Exact Mass: 108.02450067g/mol
  • Monoisotopic Mass: 108.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 32
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 247.0±0.0 °C(Predicted)
  • PSA: 79.26000
  • LogP: -0.73060
  • pka: 9.62±0.10(Predicted)

(2S)-3-Mercapto-1,2-propanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M202583-50mg
(2S)-3-Mercapto-1,2-propanediol
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$150.00 2023-05-18
TRC
M202583-250mg
(2S)-3-Mercapto-1,2-propanediol
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$666.00 2023-05-18
TRC
M202583-500mg
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$ 1200.00 2023-09-07
1PlusChem
1P008RHS-50mg
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$166.00 2023-12-26
1PlusChem
1P008RHS-100mg
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120785-95-7 95%
100mg
$219.00 2023-12-26
1PlusChem
1P008RHS-250mg
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120785-95-7 95%
250mg
$286.00 2023-12-26
1PlusChem
1P008RHS-500mg
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120785-95-7 95%
500mg
$499.00 2023-12-26
1PlusChem
1P008RHS-1g
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120785-95-7 95%
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$643.00 2023-12-26
1PlusChem
1P008RHS-2.5g
(S)-1-MERCAPTOGLYCEROL
120785-95-7 95%
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$1203.00 2023-12-26
1PlusChem
1P008RHS-5g
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